Cas no 122547-45-9 (Methanone,(2,6-dimethoxyphenyl)(2-methoxyphenyl)-)
122547-45-9 structure
Product Name:Methanone,(2,6-dimethoxyphenyl)(2-methoxyphenyl)-
CAS No:122547-45-9
MF:C16H16O4
MW:272.295845031738
CID:210219
PubChem ID:6451208
Update Time:2025-04-19
Methanone,(2,6-dimethoxyphenyl)(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(2,6-dimethoxyphenyl)(2-methoxyphenyl)-
- (2,6-dimethoxyphenyl)-(2-methoxyphenyl)methanone
- Methanone, (2,6-dimethoxyphenyl)(2-methoxyphenyl)-
- (2,6-Dimethoxy-phenyl)-(2-methoxy-phenyl)-methanone
- 122547-45-9
- DTXSID30153639
-
- Inchi: 1S/C16H16O4/c1-18-12-8-5-4-7-11(12)16(17)15-13(19-2)9-6-10-14(15)20-3/h4-10H,1-3H3
- InChI Key: ZMANOBLIVDVQPS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C(C1C=CC=CC=1OC)=O)OC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Methanone,(2,6-dimethoxyphenyl)(2-methoxyphenyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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